3-(2,4-Dichlorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(2,4-dichlorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-13-10(3-2-4-11(13)14(17)18)9-6-5-8(15)7-12(9)16/h2-7H,1H3,(H,17,18)
• InChI Key: PPUUUBRKKXFSMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID80691213
• Molecular Weight: 297.1 g/mol
• CAS No.: 1261970-51-7

Description

3-(2,4-Dichlorophenyl)-2-methoxybenzoic acid, 95% (hereafter referred to as DCMBA) is a synthetic chemical compound with numerous applications in scientific research. DCMBA is a white powder with a molecular weight of 257.07 g/mol and a melting point of approximately 121°C. It is a derivatives of benzoic acid, an organic compound found in many food products. DCMBA has been used in various scientific research applications, including in biochemical and physiological studies.

Scientific Research Applications

DCMBA has a wide range of applications in scientific research. It has been used in biochemical and physiological studies to investigate the effects of various compounds on cellular processes. It has also been used in the development of new drugs and pharmaceuticals, as well as in the study of the structure and function of proteins. DCMBA has also been used in the study of DNA and RNA synthesis and in the study of plant and animal cell cultures.

Mechanism of Action

DCMBA is known to interact with a variety of cellular components, including proteins, lipids, and DNA. It is believed to interact with proteins by binding to specific amino acid residues, which can alter the activity of the protein. It is also known to interact with lipids, which can affect the structure and function of cell membranes. Finally, DCMBA is known to interact with DNA, which can affect the expression of genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of DCMBA depend on the specific application and the concentration used. In general, DCMBA has been found to have a wide range of effects on cells, including changes in cell proliferation, cell death, and gene expression. It has also been found to have an effect on the metabolism of certain compounds, such as fatty acids and carbohydrates. In addition, DCMBA has been found to have an effect on the immune system, including the activation of certain immune cells and the production of inflammatory molecules.

Advantages and Limitations for Lab Experiments

DCMBA has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized in a laboratory setting. It is also non-toxic and readily soluble in water, making it easy to use in experiments. However, DCMBA has several limitations for use in laboratory experiments. It is not stable in aqueous solutions and can degrade over time, making it difficult to store and use. In addition, DCMBA can be toxic if used in high concentrations, so it is important to use caution when handling it.

Future Directions

There are numerous potential future directions for the use of DCMBA in scientific research. It could be used to develop new drugs and pharmaceuticals, to study the structure and function of proteins, or to investigate the effects of various compounds on cellular processes. It could also be used to study the metabolism of fatty acids and carbohydrates, to investigate the effects of DCMBA on the immune system, or to explore the effects of DCMBA on gene expression. Finally, DCMBA could be used to study the effects of DCMBA on plant and animal cell cultures.

Synthesis Methods

DCMBA can be synthesized in a laboratory setting using a variety of methods. The most common method for synthesizing DCMBA involves the reaction of 2,4-dichlorophenol with 2-methoxybenzoic acid in the presence of a strong base, such as sodium hydroxide or potassium hydroxide. This reaction is typically carried out in a solvent, such as dichloromethane, and the resulting product is DCMBA.